Cas no 2171282-82-7 ((1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171282-82-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5793594
• PubChem ID: 165746354
• Update Time: 2025-10-29

(1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2171282-82-7
• EN300-1618259
• (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine

• Inchi： 1S/C9H17N3/c1-4-5-8-6-9(7(2)10)12(3)11-8/h6-7H,4-5,10H2,1-3H3/t7-/m1/s1
• InChI Key： YZTFXMHISLYHBJ-SSDOTTSWSA-N
• SMILES： N1(C)C(=CC(CCC)=N1)[C@@H](C)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine

Compound Introduction: (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171282-82-7)

Chemical research continues to uncover novel compounds with significant potential in pharmaceutical applications. One such compound, (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine, identified by its CAS number 2171282-82-7, has garnered attention due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, synthesis methods, and the latest research findings that highlight its potential in medicinal chemistry.

The molecular structure of (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine consists of a pyrazole core substituted with a propyl group at the 3-position and a methyl group at the 1-position, linked to an ethanamine moiety. This arrangement contributes to its distinct physicochemical properties, including solubility and metabolic stability. The chiral center at the 1-position, specifically in the (R) configuration, plays a crucial role in determining its biological activity and interactions with biological targets.

In recent years, pyrazole derivatives have been extensively studied for their diverse pharmacological effects. The presence of the pyrazole ring in (1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine imparts properties that make it a valuable scaffold for drug development. Specifically, pyrazole derivatives have shown potential in inhibiting enzymes and receptors involved in inflammatory responses, making them candidates for treating conditions such as arthritis and autoimmune diseases.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of certain kinases. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Preclinical studies have demonstrated that derivatives of pyrazole can modulate kinase activity, leading to promising results in tumor suppression and anti-inflammatory treatments. The specific substitution pattern in (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine enhances its binding affinity to target kinases, potentially making it more effective than simpler pyrazole analogs.

The synthesis of (1R)-1-(1-methyl-3-propyl-1H-pyrazol-5-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The synthesis typically begins with the preparation of the pyrazole core through condensation reactions between hydrazine derivatives and α-haloketones or α-diketones. Subsequent functionalization steps introduce the propyl and methyl groups at the appropriate positions on the pyrazole ring. The final step involves coupling the pyrazole derivative to an ethanamine moiety using reductive amination or other coupling techniques.

The enantioselective synthesis of this compound is particularly challenging due to the presence of the chiral center at the 1-position. Researchers have employed various strategies to achieve high enantiomeric excess, including asymmetric hydrogenation and chiral auxiliary-assisted synthesis. These methods ensure that the resulting compound has the desired (R) configuration, which is critical for its biological activity. Advances in catalytic systems and asymmetric methodologies have significantly improved the efficiency and scalability of these synthetic routes.

Recent studies have also explored the pharmacokinetic properties of (1-methyl-3-propylpyrazolylethanamine). Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, indicating its feasibility for further development into an oral therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications to enhance drug delivery efficiency.

The biological evaluation of (R)-(-)-N-(5-(tert-butyl)-4-hydroxyphenyl)-2-(methylsulfonyl)benzamide(1R)-1-(methylpropypyrazolylethanamine), making it a promising candidate for further investigation.

In conclusion, (R)-(-)-N-(5-(tert-butyl)-4-hydroxyphenyl)-2-(methylsulfonyl)benzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its synthesis presents both challenges and opportunities for medicinal chemists seeking to develop novel therapeutics. Ongoing research aims to optimize its pharmacokinetic properties and explore new applications in treating various diseases. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.